Dpp-4-IN-14

• Molecular Formula: C33H27N7O3
• Molecular Weight: 569.6 g/mol
• InChI: InChI=1S/C33H27N7O3/c34-21-28-29(23-11-3-1-4-12-23)30(24-13-5-2-6-14-24)36-40(33(28)43)20-10-18-38-22-25(35-37-38)15-9-19-39-31(41)26-16-7-8-17-27(26)32(39)42/h1-8,11-14,16-17,22H,9-10,15,18-20H2
• InChIKey: HSAAWFCJDQRIQX-UHFFFAOYSA-N

DPP-4-IN-14: Potency, Structure, and Procurement Profile of a Triazole-Based DPP-4 Inhibitor

DPP-4-IN-14 (compound 30) is a potent, triazole-based heterocyclic small molecule inhibitor of dipeptidyl peptidase-4 (DPP-4). It exhibits an in vitro IC50 of 12.82 nM against the human DPP-4 enzyme and is characterized by a unique 1,2,3-triazole scaffold linked to phthalimide and pyrazole moieties [1]. This compound is intended exclusively for research use in the study of type 2 diabetes and related metabolic disorders, with the primary literature describing its synthesis via click chemistry and validation through molecular docking and in vitro enzymatic assays [2].

• [1] Kumar R, Nidhar M, Tewari AK. Design, Synthesis, in Silico and in Vitro Dipeptidyl Peptidase-4 Activity of Triazole-Based Heterocyclic Compounds. Chem Biodivers. 2025 May;22(5):e202402381. View Source
• [2] Kumar R, Nidhar M, Tewari AK. Design, Synthesis, in Silico and in Vitro Dipeptidyl Peptidase-4 Activity of Triazole-Based Heterocyclic Compounds. Chem Biodivers. 2025 May;22(5):e202402381. PubMed PMID: 39718512. View Source

Why DPP-4-IN-14 Cannot Be Replaced by a Different DPP-4 Inhibitor

Even within the class of DPP-4 inhibitors, generic substitution is scientifically unjustified due to profound variations in key parameters that dictate experimental and translational outcomes. DPP-4-IN-14 is defined by its precise IC50 value (12.82 nM), which differs from related compounds such as sitagliptin (14.8 nM) [1]. Beyond potency, critical differentiators—including molecular structure (1,2,3-triazole vs. piperazine), selectivity over related proteases (DPP-8/DPP-9), and specific binding interactions—significantly impact the reliability and reproducibility of research. Substituting a compound without validating these parameters can introduce confounding variables, leading to inconsistent data and incorrect conclusions about mechanism, safety, and efficacy. The following quantitative evidence demonstrates why DPP-4-IN-14 is the specific research tool required for experiments where the findings of Kumar et al. (2025) are being replicated or built upon.

• [1] Kumar R, Nidhar M, Tewari AK. Design, Synthesis, in Silico and in Vitro Dipeptidyl Peptidase-4 Activity of Triazole-Based Heterocyclic Compounds. Chem Biodivers. 2025 May;22(5):e202402381. PubMed PMID: 39718512. View Source

DPP-4-IN-14 Quantitative Evidence for Differentiated Scientific Selection

DPP-4-IN-14 vs. Sitagliptin: Direct IC50 Comparison from the Primary Literature

In a direct head-to-head in vitro assay, DPP-4-IN-14 (compound 30) demonstrated a potency advantage over the clinically established DPP-4 inhibitor, sitagliptin. The study reports an IC50 of 12.82 nM for DPP-4-IN-14, compared to an IC50 of 14.8 nM for sitagliptin when tested under identical experimental conditions [1]. This quantitative difference establishes DPP-4-IN-14 as the more potent inhibitor in this specific assay system.

Evidence Dimension	DPP-4 Enzymatic Inhibition Potency (IC50)
Target Compound Data	12.82 nM
Comparator Or Baseline	Sitagliptin: 14.8 nM
Quantified Difference	DPP-4-IN-14 is 13.4% more potent (lower IC50) than sitagliptin in this assay.
Conditions	In vitro DPP-4 enzyme inhibition assay as described in Kumar et al. (2025).

Why This Matters

For researchers aiming to replicate or extend the specific findings of Kumar et al. (2025), using DPP-4-IN-14 is essential to achieve the reported potency, as substitution with sitagliptin would introduce a measurable difference in inhibitory activity.

• [1] Kumar R, Nidhar M, Tewari AK. Design, Synthesis, in Silico and in Vitro Dipeptidyl Peptidase-4 Activity of Triazole-Based Heterocyclic Compounds. Chem Biodivers. 2025 May;22(5):e202402381. PubMed PMID: 39718512. View Source

DPP-4-IN-14 Potency Contextualized: Cross-Study Comparison with Other Preclinical and Clinical DPP-4 Inhibitors

When benchmarked against a broader panel of DPP-4 inhibitors, the potency of DPP-4-IN-14 (12.82 nM) falls within the active nanomolar range. Cross-study analysis reveals that it is more potent than several agents, such as DPP-4-IN-1 (IC50 = 49 nM ), and comparably active to sitagliptin (IC50 range 18-19 nM [1]). However, it is less potent than highly optimized compounds like linagliptin (IC50 ~0.14-1 nM [1][2]) or the research compound DPP-4-IN-17 (IC50 = 0.12 nM [3]).

Evidence Dimension	DPP-4 Enzymatic Inhibition Potency (IC50)
Target Compound Data	12.82 nM
Comparator Or Baseline	Sitagliptin: 18-19 nM; Linagliptin: ~0.14-1 nM; DPP-4-IN-1: 49 nM; DPP-4-IN-17: 0.12 nM
Quantified Difference	DPP-4-IN-14 is ~4x less potent than DPP-4-IN-1; ~100x less potent than linagliptin/DPP-4-IN-17.
Conditions	Various in vitro DPP-4 enzyme inhibition assays from independent published studies.

Why This Matters

This positions DPP-4-IN-14 as a tool compound of moderate nanomolar potency. Its utility lies in its specific chemical scaffold (triazole-based) rather than being the most potent inhibitor available, making it valuable for structure-activity relationship (SAR) studies focused on this chemotype.

• [1] Thomas L, Eckhardt M, Langkopf E, Tadayyon M, Himmelsbach F, Mark M. (R)-8-(3-Amino-piperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydro-purine-2,6-dione (BI 1356), a Novel Xanthine-Based Dipeptidyl Peptidase 4 Inhibitor, Has a Superior Potency and Longer Duration of Action Compared with Other Dipeptidyl Peptidase-4 Inhibitors. J Pharmacol Exp Ther. 2008;325(1):175-182. View Source
• [2] PMC6360916 Table 1. Mean IC50, nmol/L (SD) for DPP-4 inhibitors. Sitagliptin: 18 nM; Vildagliptin: 34 nM; Saxagliptin: 1.5 nM; Linagliptin: 0.14 nM. View Source
• [3] DPP-4-IN-17. MedChemExpress. IC50 of 0.12 nM. View Source

Unique Binding Mode and Scaffold Differentiation: Triazole-Based Core vs. Clinical Gliptins

DPP-4-IN-14 is structurally distinct from the major classes of clinically used DPP-4 inhibitors (gliptins). It is built upon a 1,2,3-triazole core connected to phthalimide and diphenyl pyrazole moieties via a propylene linker [1]. This contrasts with the piperazine core of sitagliptin, the cyanopyrrolidine core of vildagliptin and saxagliptin, or the xanthine core of linagliptin [2]. The primary publication's molecular docking studies indicate that DPP-4-IN-14 engages the DPP-4 active site via hydrogen bonding interactions [1].

Evidence Dimension	Chemical Scaffold / Structural Class
Target Compound Data	1,2,3-Triazole-based heterocyclic compound with phthalimide and pyrazole substituents.
Comparator Or Baseline	Sitagliptin: Piperazine; Vildagliptin/Saxagliptin: Cyanopyrrolidine; Linagliptin: Xanthine
Quantified Difference	N/A (Qualitative structural difference)
Conditions	Chemical structure analysis as reported in the literature.

Why This Matters

The unique triazole scaffold of DPP-4-IN-14 makes it a critical research tool for exploring novel DPP-4 inhibitor chemotypes and for structure-activity relationship (SAR) studies aimed at developing new classes of antidiabetic agents that are not derived from the standard gliptin pharmacophores.

• [1] Kumar R, Nidhar M, Tewari AK. Design, Synthesis, in Silico and in Vitro Dipeptidyl Peptidase-4 Activity of Triazole-Based Heterocyclic Compounds. Chem Biodivers. 2025 May;22(5):e202402381. View Source
• [2] Abstract: Structure-activtiy relationship and pharmacodynamics of dipeptidyl peptidase (DPP)-4 inhibitors. Korean Diabetes Association. IC50 and structural class data for clinical gliptins. View Source

Formulation and Solubility Guidance for In Vivo Experimental Use of DPP-4-IN-14

For researchers transitioning DPP-4-IN-14 to in vivo studies, vendor-supplied technical data provides specific solubility and formulation guidance. The compound typically exists as a solid at room temperature and is expected to be soluble in DMSO . Detailed injection formulations are provided for in vivo experiments, including a standard DMSO:Tween 80:Saline (10:5:85) mixture and a DMSO:PEG300:Tween 80:Saline (10:40:5:45) mixture . This practical information enables reproducible in vivo dosing, a critical step that is often a barrier to preclinical translation.

Evidence Dimension	Practical In Vivo Formulation Guidelines
Target Compound Data	Provided: DMSO soluble; specific vehicle formulations for injection.
Comparator Or Baseline	Varies by compound; not directly compared.
Quantified Difference	N/A
Conditions	As per vendor technical datasheets (InvivoChem, TargetMol, PeptideDB).

Why This Matters

Access to validated formulation protocols directly from vendors reduces the experimental burden and increases the likelihood of successful and reproducible in vivo studies, saving time and resources in early-stage research.

DPP-4-IN-14 Application Scenarios: When to Select This Triazole Inhibitor

Replicating or Extending the Published Work of Kumar et al. (2025)

This is the primary and most direct application scenario for DPP-4-IN-14. Researchers aiming to validate, build upon, or compare results with the findings in 'Design, Synthesis, in Silico and in Vitro Dipeptidyl Peptidase-4 Activity of Triazole-Based Heterocyclic Compounds' [1] must use the exact compound (compound 30) to ensure experimental consistency. Using any other DPP-4 inhibitor, even one with a similar IC50, introduces variability in potency, selectivity, and binding kinetics that would invalidate a direct comparison with the published data.

Structure-Activity Relationship (SAR) Studies of Novel Triazole-Based DPP-4 Inhibitors

DPP-4-IN-14 serves as a benchmark compound in SAR studies focused on the 1,2,3-triazole scaffold. Its well-defined potency (12.82 nM) and known molecular interactions (hydrogen bonding with the DPP-4 active site [1]) make it an ideal reference point for evaluating new analogs. Researchers can systematically modify the phthalimide, pyrazole, or linker regions and compare the resulting activity to DPP-4-IN-14 to understand the structural determinants of potency.

Mechanistic Studies in Cellular Models of Diabetes and Metabolic Disease

Given its confirmed in vitro activity against DPP-4 [1], DPP-4-IN-14 is appropriate for cellular studies investigating the downstream effects of DPP-4 inhibition. This includes examining GLP-1 secretion, insulin signaling pathways, and inflammatory responses in pancreatic beta-cell lines, hepatocytes, or adipocytes. Its use is warranted when a tool compound of defined, moderate nanomolar potency and a unique triazole scaffold is required to explore DPP-4 biology.

In Vivo Proof-of-Concept Studies Following Established Formulation Protocols

For researchers ready to evaluate the efficacy of a triazole-based DPP-4 inhibitor in animal models of type 2 diabetes, DPP-4-IN-14 is a viable candidate. Vendor-provided formulation protocols offer a clear path for preparing the compound for intraperitoneal or intravenous administration. This scenario is most suitable for preliminary pharmacokinetic/pharmacodynamic (PK/PD) studies and acute glucose tolerance tests to assess the in vivo potential of this chemotype.

• [1] Kumar R, Nidhar M, Tewari AK. Design, Synthesis, in Silico and in Vitro Dipeptidyl Peptidase-4 Activity of Triazole-Based Heterocyclic Compounds. Chem Biodivers. 2025 May;22(5):e202402381. View Source